Cas no 1326809-11-3 (4-(3-Chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

4-(3-Chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is a structurally complex spirocyclic compound featuring a benzoyl moiety and a carboxylic acid functional group. Its unique spiro[4.5]decane core provides rigidity, which may enhance binding selectivity in pharmacological applications. The presence of a 3-chlorobenzoyl group suggests potential interactions with aromatic or hydrophobic binding sites, while the propyl substituent on the diaza ring could influence solubility and pharmacokinetic properties. The carboxylic acid functionality allows for further derivatization or salt formation, improving formulation versatility. This compound may serve as a valuable intermediate in medicinal chemistry, particularly for targeting central nervous system (CNS) or metabolic pathways due to its spirocyclic scaffold.

4-(3-Chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid structure

1326809-11-3 structure

Product Name:4-(3-Chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

CAS No:1326809-11-3

MF:C₁₈H₂₃ClN₂O₄

MW:366.839224100113

MDL:MFCD19706437

CID:4694523

Update Time:2025-06-07

4-(3-Chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-(3-Chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
- MDL： MFCD19706437
- Inchi： 1S/C18H23ClN2O4/c1-2-8-20-9-6-18(7-10-20)21(15(12-25-18)17(23)24)16(22)13-4-3-5-14(19)11-13/h3-5,11,15H,2,6-10,12H2,1H3,(H,23,24)
- InChI Key： UKUMCTINWIEXLH-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C(N1C(C(=O)O)COC21CCN(CCC)CC2)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 507
Topological Polar Surface Area: 70.1

4-(3-Chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB423978-1 g	4-(3-Chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid	1326809-11-3		1 g	€751.00	2023-07-18
Chemenu	CM207565-1g	4-(3-Chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid	1326809-11-3	97%	1g	$1872	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1196870-1g	4-(3-Chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid	1326809-11-3	98%	1g	￥15815.00	2024-08-09
abcr	AB423978-1g	4-(3-Chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid; .	1326809-11-3		1g	€751.00	2025-02-14
A2B Chem LLC	AJ27557-1g	4-(3-chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid	1326809-11-3	95+%	1g	$1280.00	2024-04-20
A2B Chem LLC	AJ27557-2g	4-(3-chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid	1326809-11-3	95+%	2g	$1753.00	2024-04-20
A2B Chem LLC	AJ27557-5g	4-(3-chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid	1326809-11-3	95+%	5g	$2405.00	2024-04-20
A2B Chem LLC	AJ27557-10g	4-(3-chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid	1326809-11-3	95+%	10g	$3328.00	2024-04-20
A2B Chem LLC	AJ27557-25g	4-(3-chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid	1326809-11-3	95+%	25g	$4633.00	2024-04-20
A2B Chem LLC	AJ27557-50g	4-(3-chlorobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid	1326809-11-3	95+%	50g	$6478.00	2024-04-20